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Compound of Interest

Compound Name: ICL-CCIC-0019

Cat. No.: B12375975 Get Quote

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) and officially mandated

disposal procedures for the research compound ICL-CCIC-0019 are not publicly available. This

is common for novel research chemicals. Therefore, the following guidance is based on

established best practices for the handling and disposal of potentially hazardous small

molecule inhibitors and cytotoxic agents in a laboratory setting.[1][2]

Researchers, scientists, and drug development professionals must treat ICL-CCIC-0019 as a

potentially hazardous chemical of unknown toxicity. It is imperative to consult and strictly follow

your institution's Environmental Health and Safety (EHS) department's specific protocols.[1]

This guide provides a procedural framework to ensure the safety of laboratory personnel and

compliance with general regulatory standards.

Essential Safety and Handling
Given that ICL-CCIC-0019 is a choline kinase α (CHKα) inhibitor that induces apoptosis in

cancer cell lines, it should be handled as a cytotoxic compound.[3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemically resistant gloves.[1] For handling cytotoxic agents, double

gloving may be recommended.[5]

Ventilation: All handling of the compound, including weighing, reconstitution, and aliquoting,

should be performed in a certified chemical fume hood or a biological safety cabinet to

minimize inhalation exposure.[1]
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Spill Response: Have a cytotoxic spill kit readily available. In the event of a spill, evacuate

the area and follow your institution's specific procedures for hazardous chemical spills.[5]

Stability and Storage Data
Proper storage is critical for chemical integrity and safety. While disposal-specific quantitative

data is unavailable, the following storage conditions for ICL-CCIC-0019 stock solutions have

been reported.

Storage Temperature Recommended Duration Storage Conditions

-80°C Up to 6 months
Sealed storage, away from

moisture and light.[6]

-20°C Up to 1 month
Sealed storage, away from

moisture and light.[6]

Protocol for Proper Disposal of ICL-CCIC-0019
This protocol outlines a general, compliant procedure for the disposal of ICL-CCIC-0019 and

associated contaminated materials.

Objective:
To safely collect, segregate, and dispose of all waste streams contaminated with ICL-CCIC-
0019 in accordance with hazardous waste regulations.

Materials:
Designated hazardous waste containers (liquid and solid)

Hazardous waste labels

Appropriate PPE (lab coat, safety goggles, dual-layer chemically resistant gloves)

Chemical fume hood

Sealing materials for containers (e.g., screw caps, lids)
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Procedure:
1. Waste Segregation at the Point of Generation:

Proper segregation is mandatory to ensure safe and compliant disposal.[2] Do not mix

incompatible waste streams.

Liquid Waste: Collect all solutions containing ICL-CCIC-0019 in a designated, leak-proof

hazardous waste container.[1] This includes:

Unused or expired stock solutions and working solutions.

The first rinse of any "empty" container that held the compound.[7] The rinsate from

containers holding acutely hazardous materials must be collected as hazardous waste.[8]

Solid Waste: Collect all materials contaminated with ICL-CCIC-0019 in a separate, clearly

labeled hazardous waste container for solids.[1] This includes:

Contaminated PPE (gloves, disposable lab coats).

Weighing paper, pipette tips, tubes, and vials.

Contaminated bench paper and wipes used for cleaning.

2. Container Management:

Compatibility: Use containers that are chemically compatible with the waste being collected

(e.g., high-density polyethylene or glass for organic solvents).[1][3]

Labeling: Immediately label all waste containers with a hazardous waste tag.[9][10] The label

must include:

The full chemical name: "ICL-CCIC-0019" and any solvents.

The words "Hazardous Waste."

The date accumulation started.

The Principal Investigator's name and lab location.[1]
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Closure: Keep waste containers securely closed except when actively adding waste.[11]

3. On-Site Accumulation:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[1][11]

The SAA must be at or near the point of waste generation.[11]

Ensure the SAA has secondary containment to capture any potential leaks.[1]

4. Decontamination of "Empty" Containers:

A container that held a hazardous chemical is not truly empty until it has been properly

decontaminated.

For acutely toxic chemicals, triple rinsing or an equivalent method is required.[8]

Collect the first rinsate as hazardous liquid waste. Subsequent rinses may be permissible for

sewer disposal depending on institutional policy, but for a compound of unknown

environmental impact, collecting all rinses is the most prudent approach.[7][8]

After decontamination, deface the original label and dispose of the container according to

your institution's guidelines for clean lab glass or plastic.

5. Arranging for Final Disposal:

Do not dispose of ICL-CCIC-0019 down the drain or in the regular trash.[6][10]

When the waste container is approximately three-quarters full, securely seal it.[2]

Follow your institution's specific procedures to request a chemical waste pickup from the

EHS department.[1][11]

The ultimate disposal method for cytotoxic waste is typically high-temperature incineration.[4]
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The following diagram illustrates the decision-making process and logical flow for the proper

disposal of a research chemical like ICL-CCIC-0019.

Figure 1: Disposal Workflow for ICL-CCIC-0019
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Click to download full resolution via product page

Caption: Figure 1: Disposal Workflow for ICL-CCIC-0019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12375975?utm_src=pdf-body-img
https://www.benchchem.com/product/b12375975?utm_src=pdf-body
https://www.benchchem.com/product/b12375975?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.youtube.com/watch?v=_rGZc2HNYMA
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://olseh.iisc.ac.in/wp-content/uploads/2022/06/Laboratory-Waste-Guidelines.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://www.fishersci.com/us/en/education-products/featured-categories/biotechnology-resources-education/implementing-biotechnology-program/biotechnology-lab-safety-waste-disposal.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b12375975#icl-ccic-0019-proper-disposal-procedures
https://www.benchchem.com/product/b12375975#icl-ccic-0019-proper-disposal-procedures
https://www.benchchem.com/product/b12375975#icl-ccic-0019-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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